(E)-[4,5-Dioxo-2-(3-prop-2-enoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
(E)-[4,5-Dioxo-2-(3-prop-2-enoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Brand Name:
Vulcanchem
CAS No.:
615271-40-4
VCID:
VC0384917
InChI:
InChI=1S/C27H24N2O4/c1-3-14-33-22-8-4-7-21(15-22)24-23(25(30)20-11-9-18(2)10-12-20)26(31)27(32)29(24)17-19-6-5-13-28-16-19/h3-13,15-16,24,30H,1,14,17H2,2H3/b25-23+
SMILES:
CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC(=CC=C4)OCC=C)O
Molecular Formula:
C27H24N2O4
Molecular Weight:
440.5g/mol
(E)-[4,5-Dioxo-2-(3-prop-2-enoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
CAS No.: 615271-40-4
Main Products
VCID: VC0384917
Molecular Formula: C27H24N2O4
Molecular Weight: 440.5g/mol
![(E)-[4,5-Dioxo-2-(3-prop-2-enoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate - 615271-40-4](/images/no_structure.jpg)
| CAS No. | 615271-40-4 |
|---|---|
| Product Name | (E)-[4,5-Dioxo-2-(3-prop-2-enoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate |
| Molecular Formula | C27H24N2O4 |
| Molecular Weight | 440.5g/mol |
| IUPAC Name | (4E)-4-[hydroxy-(4-methylphenyl)methylidene]-5-(3-prop-2-enoxyphenyl)-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C27H24N2O4/c1-3-14-33-22-8-4-7-21(15-22)24-23(25(30)20-11-9-18(2)10-12-20)26(31)27(32)29(24)17-19-6-5-13-28-16-19/h3-13,15-16,24,30H,1,14,17H2,2H3/b25-23+ |
| Standard InChIKey | DEFYLDWVPGMQLV-WJTDDFOZSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC(=CC=C4)OCC=C)/[O-] |
| SMILES | CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC(=CC=C4)OCC=C)O |
| Canonical SMILES | CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC(=CC=C4)OCC=C)[O-] |
| PubChem Compound | 6054726 |
| Last Modified | Nov 11 2021 |
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